Cas no 100485-66-3 ((S)-2,2-Dimethyl-1-(o-tolyl)propan-1-amine)

• Product Name: (S)-2,2-Dimethyl-1-(o-tolyl)propan-1-amine
• CAS No: 100485-66-3
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• CID: 2602339
• PubChem ID: 329765587
• Update Time: 2023-10-31

(S)-2,2-Dimethyl-1-(o-tolyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• (αS)-α-(1,1-Dimethylethyl)-2-methylbenzenemethanamine
• (S)-α-tert-Butyl-o-methylbenzylamine
• (S)-2,2-dimethyl-1-(o-tolyl)propan-1-amine
• (S)-2,2-Dimethyl-1-(o-tolyl)propan-1-amine

• MDL： MFCD20702939
• Inchi： 1S/C12H19N/c1-9-7-5-6-8-10(9)11(13)12(2,3)4/h5-8,11H,13H2,1-4H3/t11-/m1/s1
• InChI Key： LEOJYNQFZGBWMY-LLVKDONJSA-N
• SMILES： N[C@H](C1C=CC=CC=1C)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• Topological Polar Surface Area: 26

Experimental Properties

• Optical Activity: [α]/D -27.0±2°, c = 1.0 in dichloromethane

(S)-2,2-Dimethyl-1-(o-tolyl)propan-1-amine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：2-8°C